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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycine Cresol Red, a versatile organic
dye with significant applications in analytical chemistry and neurohistology. This document
elucidates its chemical identity, physicochemical properties, synthesis, and detailed
experimental applications.

Chemical Identity and Physicochemical Properties

Glycine Cresol Red is a complex organic molecule that can exist in two primary forms: a free
acid and its corresponding sodium salt. This distinction is crucial as it affects the compound's
solubility and application. The different forms are distinguished by their unique CAS numbers
and molecular weights.

It is essential for researchers to verify the specific form of Glycine Cresol Red they are using,
as this will impact solubility and performance in experimental protocols. The physicochemical
properties of both forms are summarized in the table below for easy comparison.
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Glycine Cresol Red (Free Glycine Cresol Red

Property . .
Acid) (Sodium Salt)
CAS Number 4079-10-1[1] 77031-64-2[2][3]
Molecular Formula C27H28N209S[1] C27H27N2NaOsS[2]
Molecular Weight 556.6 g/mol [1] 578.57 g/mol [2]
o Reddish-brown crystalline
Appearance Not specified in search results
powder
Solubility Not specified in search results Soluble in water
Storage Temperature Room temperature Room temperature

Synthesis of Glycine Cresol Red

The synthesis of Glycine Cresol Red is achieved through a Mannich reaction. This well-
established reaction in organic chemistry involves the aminoalkylation of an acidic proton
located next to a carbonyl group. In the case of Glycine Cresol Red, the synthesis involves
the condensation of cresol red, glycine, and formaldehyde.

The reaction proceeds via the formation of an iminium ion from glycine and formaldehyde,
which then electrophilically attacks the cresol red molecule. This process results in the addition
of glycine methyl groups to the cresol red backbone, yielding the final Glycine Cresol Red
product.
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Reactants

' Cresol Red =
Reaction Product
Mannich Reaction Condensation Glycine Cresol Red
' Formaldehyde =

Click to download full resolution via product page

A simplified diagram illustrating the Mannich reaction for the synthesis of Glycine Cresol Red.

Applications

Glycine Cresol Red has found utility in two primary scientific domains: as a complexometric
indicator for the determination of metal ions and as a specialized stain in the field of
neurohistology.

Complexometric Indicator for Metal lon Determination

Glycine Cresol Red is a sensitive indicator for the complexometric titration of various metal
ions. It forms colored complexes with metal ions such as aluminum (AlR*), gallium (Ga3*), and
indium (In3*) in aqueous solutions.[4] The formation of these metal-dye complexes results in a
distinct color change, which allows for the quantitative determination of the metal ion
concentration. This property is particularly valuable in analytical chemistry for
spectrophotometric analysis.

Neurohistological Staining

In the field of neuroscience, Glycine Cresol Red is employed as a stain for nervous tissue.[5]
This application is crucial for the pathological examination of nerve tissue and neuroglia, aiding
in the visualization and analysis of cellular structures.[5]
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Experimental Protocols
Preparation of Glycine Cresol Red Indicator Solution

A standard indicator solution of Glycine Cresol Red can be prepared for use in titrations and
other analytical procedures.

Methodology:
e Weighing: Accurately weigh 0.1 g of Glycine Cresol Red (sodium salt).

e Dissolving: In a 100 ml volumetric flask, dissolve the weighed Glycine Cresol Red in a
mixture of 2.65 ml of 0.1 M sodium hydroxide and 20 ml of 95% ethanol. Gentle warming
may be required to facilitate dissolution.

e Dilution: Once completely dissolved, dilute the solution to the 100 ml mark with distilled
water.

o Storage: Store the resulting indicator solution at room temperature in a well-sealed container.

Workflow for the preparation of a Glycine Cresol Red indicator solution.

Spectrophotometric Determination of Metal lons

This protocol outlines a general procedure for the spectrophotometric determination of a metal
ion using Glycine Cresol Red as a complexometric indicator.

Methodology:

e Preparation of Standard Solutions: Prepare a series of standard solutions of the metal ion of
interest with known concentrations.

o Complex Formation: To a specific volume of each standard solution, add a defined amount of
the Glycine Cresol Red indicator solution. The pH of the solution should be adjusted to the
optimal range for complex formation with the target metal ion.

e Spectrophotometric Measurement: Measure the absorbance of each solution at the
wavelength of maximum absorbance (Amax) for the metal-Glycine Cresol Red complex
using a spectrophotometer.
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o Calibration Curve: Plot a calibration curve of absorbance versus the concentration of the
metal ion.

o Sample Analysis: Prepare the unknown sample in the same manner as the standard
solutions and measure its absorbance.

o Concentration Determination: Determine the concentration of the metal ion in the unknown
sample by interpolating its absorbance on the calibration curve.

Preparation

Prepare Metal lon Prepare Unknown
Standard Solutions Sample Solution

Reaction

Add Glycine Cresol Red
Indicator to Standards
and Sample

Adjust pH for
Complex Formation
Ane%ysis
Measure Absorbance
at Amax
Plot Calibration Curve
(Absorbance vs. Concentration)
Determine Unknown
Concentration
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A generalized workflow for the spectrophotometric determination of metal ions.

Neurohistological Staining Protocol

The following is a generalized protocol for the use of Glycine Cresol Red in staining nervous
tissue sections. Specific incubation times and concentrations may need to be optimized
depending on the tissue type and desired staining intensity.

Methodology:

o Tissue Preparation: Deparaffinize and rehydrate tissue sections through a series of xylene
and graded alcohol solutions.

o Staining: Immerse the slides in a freshly prepared Glycine Cresol Red staining solution for
a designated period.

 Differentiation: Briefly rinse the slides in a differentiating solution (e.g., acidified alcohol) to
remove excess stain and enhance contrast.

o Dehydration and Mounting: Dehydrate the stained sections through graded alcohols, clear in
xylene, and mount with a suitable mounting medium.
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A general workflow for neurohistological staining with Glycine Cresol Red.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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